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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)styrene

Cat. No.: B1333223

Essential Safety and Handling Guide for 3,5-
Bis(trifluoromethyl)styrene

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with 3,5-Bis(trifluoromethyl)styrene. Adherence to these procedures is essential for
ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Bis(trifluoromethyl)styrene is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1][2][3] The signal word associated with this chemical is "Danger” or
"Warning".[3][4] A comprehensive PPE strategy is mandatory to mitigate exposure risks.

Required Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye & Face

ANSI Z87.1 compliant safety
goggles. A face shield should
be worn if there is a splash
hazard.[5]

Prevents serious eye irritation
(Hazard Statement H319).[1]

[2](3]

Respiratory

Air-purifying respirator with an
appropriate organic vapor

cartridge.

Mitigates the risk of respiratory
tract irritation (Hazard
Statement H335).[1][2][3]
Respiratory protection is a
primary defense against

styrene exposure.[6][7]

Chemical-resistant gloves

Prevents skin contact and

Hand o irritation (Hazard Statement
(e.g., Nitrile).
H315).[1][3]
Flame-resistant (FR) lab coat Protects against skin contact,
worn over non-synthetic while the FR-rated coat
Body clothing. Long pants and addresses flammability

closed-toe/heel shoes are

required.[5]

hazards (Hazard Statement
H226).[1][2][3]

Chemical Properties and Specifications

Understanding the physical properties of 3,5-Bis(trifluoromethyl)styrene is crucial for safe

handling and storage.
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Property Value

CAS Number 349-59-7[4][8]

Molecular Formula C10H6F6[3][4]

Physical Form Liquid[4][9]

Appearance Clear, colorless to pale yellow liquid[9]
Boiling Point 60 °C at 20 mm Hg|[8]

Density 1.334 g/mL at 25 °C[8]

Refractive Index 1.4235-1.4275 at 20°C[9]

Storage Temperature 2-8 °C, sealed in a dry environment[4]

Standard Operating Procedure: Safe Handling
Protocol

This protocol outlines the step-by-step process for safely using 3,5-
Bis(trifluoromethyl)styrene in a laboratory setting.

I. Preparation and Pre-Use Checks:

» Verify Chemical Integrity: Before use, inspect the container for any signs of damage or
leakage. Ensure the manufacturer's label is intact and legible.

» Review Safety Data Sheet (SDS): Always consult the most recent SDS for 3,5-
Bis(trifluoromethyl)styrene before beginning work.[10]

» Prepare Work Area: Ensure work is conducted within a certified chemical fume hood to
manage vapors.[10][11] Remove all ignition sources, such as open flames, hot plates, and
spark-producing equipment, from the immediate area.[3]

o Assemble PPE: Don all required PPE as specified in the table above before handling the
chemical.

[I. Chemical Handling and Use:
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e Grounding: Take precautionary measures against static discharge, as vapors can form
explosive mixtures with air.[3][12] Use only non-sparking tools.[3][12]

» Dispensing: Carefully dispense the required amount of the liquid, minimizing the potential for
splashes or aerosol generation. Keep the container tightly closed when not in use.[3][13]

o Spill Management: In case of a small spill, absorb the material with inert absorbent pads.[3]
[13] Place the contaminated materials into a sealed, labeled container for hazardous waste
disposal. For larger spills, evacuate the area and follow emergency procedures.[13]

[ll. Post-Use and Disposal:

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
solvent.

o Waste Segregation: 3,5-Bis(trifluoromethyl)styrene is a halogenated organic compound.
[10][14] All waste, including empty containers and contaminated materials, must be collected
in a designated "Halogenated Organic Waste" container.[13][14][15]

o Crucially, do not mix halogenated waste with non-halogenated solvent waste.[15][16]
Doing so significantly increases disposal costs and environmental burden.[10][16]

o Waste Container Management: Keep the hazardous waste container tightly sealed except
when adding waste.[10][13][15] The container must be clearly labeled with "Hazardous
Waste" and a list of its contents.[13][15]

o Storage: Store the primary chemical container in a cool, dry, and well-ventilated area,
adhering to the recommended 2-8°C temperature range.[2][4]

Workflow and Disposal Plan Visualization

The following diagram illustrates the lifecycle of handling 3,5-Bis(trifluoromethyl)styrene in
the lab, emphasizing key safety and disposal steps.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/OP/en/p/T3354
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/OP/en/p/T3354
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1333223?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://ehs.cornell.edu/book/export/html/1312
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.fishersci.com/shop/products/3-5-bis-trifluoromethyl-styrene-98-stab-thermo-scientific/AAB2349903
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh99c036bc?context=bbe
https://www.benchchem.com/product/b1333223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 3,5-Bis(trifluoromethyl)styrene
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Caption: Safe handling workflow for 3,5-Bis(trifluoromethyl)styrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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